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Compound of Interest

Compound Name: CL22 protein

Cat. No.: B1177498

For researchers investigating the nuanced roles of Clathrin Heavy Chain 22 (CHC22) in cellular
processes like glucose metabolism and membrane trafficking, selecting a highly specific
antibody is paramount. This guide provides a comparative analysis of commercially available
CHC22 antibodies, focusing on their cross-reactivity and performance in various applications.
The information presented here is synthesized from manufacturer datasheets and peer-
reviewed research to aid in making an informed decision for your experimental needs.

Performance Comparison of Commercially Available
CHC22 Antibodies

The specificity of an antibody is its ability to distinguish its target antigen from other, often
closely related, proteins. In the case of CHC22, the most significant potential for cross-reactivity
is with its ubiquitously expressed homolog, Clathrin Heavy Chain 17 (CHC17), with which it
shares approximately 85% amino acid sequence identity.[1][2] The following table summarizes
the performance and reported specificity of several commercially available CHC22 antibodies.
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Understanding CHC22 and its Homolog CHC17

CHC22 and CHC17 are two isoforms of clathrin heavy chains in most vertebrates.[1] While
CHCL17 is ubiquitously expressed and involved in canonical clathrin-mediated endocytosis,
CHC22 expression is more restricted, primarily to muscle and fat tissues, where it plays a
crucial role in the formation of the glucose transporter 4 (GLUT4) storage compartment.[1][6]
Despite their high sequence homology, they have distinct biochemical properties and cellular
functions.[1] For instance, CHC22 does not bind clathrin light chains, a key characteristic that
distinguishes it from CHC17.[1] This functional divergence underscores the necessity of using
antibodies that can specifically recognize CHC22 without cross-reacting with CHC17.

Figure 1. Key differences between CHC17 and CHC22 isoforms.

Experimental Protocols for Antibody Validation

To ensure the specificity of a CHC22 antibody, a series of validation experiments are
recommended. Below are generalized protocols for Western Blotting and Immunoprecipitation,
two common methods for assessing antibody performance.

Western Blotting Protocol

Western blotting is a fundamental technique to verify if the antibody detects a protein of the
correct molecular weight in cell lysates. For CHC22, the expected molecular weight is
approximately 170-190 kDa.

o Lysate Preparation: Prepare cell lysates from cells known to express CHC22 (e.g., human
skeletal muscle cells, adipocytes) and cells that do not (as a negative control, if available).
For comparison, include lysates from cells expressing high levels of CHC17.
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o SDS-PAGE and Transfer: Separate proteins by SDS-polyacrylamide gel electrophoresis and
transfer them to a PVDF or nitrocellulose membrane.

» Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in
Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

e Primary Antibody Incubation: Incubate the membrane with the CHC22 primary antibody at
the manufacturer's recommended dilution overnight at 4°C.

e Washing: Wash the membrane three times with TBST for 10 minutes each.

e Secondary Antibody Incubation: Incubate with an appropriate HRP-conjugated secondary
antibody for 1 hour at room temperature.

o Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate. A
specific antibody should show a single band at the expected molecular weight for CHC22.

Immunoprecipitation Protocol

Immunoprecipitation (IP) is a more stringent test of antibody specificity, as it relies on the
antibody's ability to bind its target in its native conformation from a complex protein mixture.

o Cell Lysis: Lyse cells expressing CHC22 with a non-denaturing lysis buffer.

o Pre-clearing: Pre-clear the lysate with protein A/G-agarose beads to reduce non-specific
binding.

e Immunoprecipitation: Incubate the pre-cleared lysate with the CHC22 antibody overnight at
4°C.

e Immune Complex Capture: Add protein A/G-agarose beads to capture the antibody-antigen
complexes.

e Washing: Wash the beads several times with lysis buffer to remove non-specifically bound
proteins.

e Elution and Analysis: Elute the bound proteins from the beads and analyze by Western
blotting using the same CHC22 antibody or an antibody against a known interaction partner.
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To confirm specificity, the immunoprecipitate should be probed with an anti-CHC17 antibody
to ensure it is not pulled down.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1177498#cross-reactivity-of-chc22-antibodies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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